Cas no 2227882-32-6 (rac-2-(1R,2S)-2-aminocyclopropyl-2-methylpropan-1-ol)

• Product Name: rac-2-(1R,2S)-2-aminocyclopropyl-2-methylpropan-1-ol
• CAS No: 2227882-32-6
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6235220
• PubChem ID: 165615766
• Update Time: 2025-05-30

rac-2-(1R,2S)-2-aminocyclopropyl-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,2S)-2-aminocyclopropyl-2-methylpropan-1-ol
• rac-2-[(1R,2S)-2-aminocyclopropyl]-2-methylpropan-1-ol
• 2227882-32-6
• EN300-1809623

• Inchi： 1S/C7H15NO/c1-7(2,4-9)5-3-6(5)8/h5-6,9H,3-4,8H2,1-2H3/t5-,6-/m1/s1
• InChI Key： DUOJILINRUOALT-PHDIDXHHSA-N
• SMILES： OCC(C)(C)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-2-(1R,2S)-2-aminocyclopropyl-2-methylpropan-1-ol

Racemic 2-(1R,2S)-2-Aminocyclopropyl-2-Methylpropan-1-ol: A Comprehensive Overview

The compound with CAS No. 2227882-32-6, commonly referred to as racemic 2-(1R,2S)-2-amino cyclopropyl-2-methylpropan-1-ol, is a chiral organic compound with significant applications in the fields of pharmaceuticals and organic synthesis. This compound is notable for its unique stereochemistry and versatile functional groups, making it a valuable intermediate in the development of bioactive molecules. Recent advancements in asymmetric synthesis and stereochemical control have further enhanced its utility in modern drug discovery.

Racemic 2-(1R,2S)-amino cyclopropyl methyl propanol exhibits a complex structure that includes a cyclopropane ring, an amino group, and a hydroxyl group. The stereochemistry at the (1R,2S) configuration is critical for its biological activity and selectivity. Researchers have recently explored the use of this compound as a chiral building block in the synthesis of enantiomerically pure drugs. For instance, studies have demonstrated its effectiveness in constructing bioactive compounds with high enantioselectivity, which is essential for pharmacological applications.

The synthesis of racemic 2-(1R,2S)-amino cyclopropyl methyl propanol involves multi-step processes that require precise control over stereochemistry. Recent breakthroughs in catalytic asymmetric synthesis have enabled the efficient production of this compound with high optical purity. These methods often utilize chiral catalysts or auxiliary reagents to achieve the desired stereochemical outcome. For example, Sharpless asymmetric epoxidation and Evans' aldol reaction are among the techniques that have been adapted for its synthesis.

In terms of physical properties, racemic 2-(1R,2S)-amino cyclopropyl methyl propanol is characterized by its melting point, boiling point, and solubility profiles. These properties are crucial for its application in various chemical reactions and formulations. Recent studies have also investigated its stability under different conditions, which is vital for its use in large-scale manufacturing processes.

The biological activity of racemic 2-(1R,2S)-amino cyclopropyl methyl propanol has been extensively studied in recent years. It has shown potential as a precursor for the development of drugs targeting various therapeutic areas, including central nervous system disorders and cardiovascular diseases. Its ability to participate in key biochemical pathways makes it an attractive candidate for drug design.

Moreover, the compound's role in medicinal chemistry has been highlighted by its use as a chiral auxiliary or ligand in asymmetric catalysis. Recent research has focused on optimizing its application in these contexts to improve reaction efficiency and selectivity. For example, its use as a ligand in transition metal-catalyzed reactions has shown promise in constructing complex molecular architectures.

In conclusion, racemic 2-(1R,2S)-amino cyclopropyl methyl propanol (CAS No. 2227882-32-6) is a versatile compound with significant potential in pharmaceutical research and organic synthesis. Its unique stereochemistry and functional groups make it an invaluable tool for constructing bioactive molecules with high enantioselectivity. As research continues to advance, this compound is expected to play an even more prominent role in the development of novel therapeutic agents.